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Compound of Interest

Compound Name: Perfluorohexane

Cat. No.: B1679568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

disposal of perfluorohexane (C₆F₁₄). The information is intended to support laboratory safety

protocols and ensure responsible environmental stewardship. Perfluorohexane, a

perfluorinated compound, is characterized by its chemical inertness, high density, and low

reactivity. While it exhibits low acute toxicity, its environmental persistence and high global

warming potential necessitate careful management.

Chemical and Physical Properties
Perfluorohexane is a colorless and odorless liquid.[1] Its high density and low surface tension

are key characteristics. The strong carbon-fluorine bonds contribute to its high stability.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1679568?utm_src=pdf-interest
https://www.benchchem.com/product/b1679568?utm_src=pdf-body
https://www.benchchem.com/product/b1679568?utm_src=pdf-body
https://www.benchchem.com/product/b1679568?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Biodegradation_Potential_of_Perfluorohexanoic_Acid_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/The_Biodegradation_Potential_of_Perfluorohexanoic_Acid_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₆F₁₄ [1]

Molecular Weight 338.04 g/mol [2]

CAS Number 355-42-0 [3]

Appearance Clear, colorless liquid [2][3]

Odor Odorless [2][3]

Boiling Point 56 °C (133 °F; 329 K) [4]

Melting Point -90 °C (-130 °F; 183 K) [4]

Density 1.68 g/cm³ at 25 °C [2]

Vapor Pressure 218 mm Hg at 25 °C [2]

Water Solubility Immiscible [2]

Solubility in Organic Solvents
Soluble in ethyl ether,

benzene, chloroform
[2][3]

Toxicological Data
Perfluorohexane is generally considered to have low acute toxicity. However, as a member of

the per- and polyfluoroalkyl substances (PFAS) family, there are concerns about its long-term

effects and persistence.
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Endpoint Species Route Value Guideline References

Acute Oral

Toxicity

(LD50)

Rat Oral
> 5,000

mg/kg

OECD Test

Guideline 423
[5][6]

Skin

Corrosion/Irrit

ation

Rabbit Dermal
No skin

irritation

OECD Test

Guideline 404
[7]

Serious Eye

Damage/Irrita

tion

Rabbit Ocular
No eye

irritation

OECD Test

Guideline 405
[7]

Acute

Inhalation

Toxicity

(LC50)

Data not

available
Inhalation Not available - [7]

Acute Dermal

Toxicity

(LD50)

Data not

available
Dermal Not available - [7]

Experimental Protocols
The toxicological data presented are based on standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423)
The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a limited number of

animals to obtain information on the acute oral toxicity of a substance. The method is designed

to classify a substance into a toxicity category rather than determining a precise LD50 value.

Caption: Workflow for OECD Guideline 423 (Acute Oral Toxicity).

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause irritation or corrosion to the skin. A

small amount of the test substance is applied to the shaved skin of a rabbit, and the site is
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observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD 405)
This guideline assesses the potential of a substance to cause eye irritation or damage. A small,

measured amount of the substance is applied to one eye of a rabbit, with the other eye serving

as a control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific

time points.

Safety and Handling
Proper handling of perfluorohexane is crucial to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)

Personal Protective Equipment (PPE) for Perfluorohexane Handling

Eye Protection:
Safety glasses with side-shields or goggles

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Body Protection:
Lab coat, long-sleeved clothing

Respiratory Protection:
Use in a well-ventilated area or with a fume hood.

Respirator may be needed for large spills or poor ventilation.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling perfluorohexane.

Handling and Storage
Ventilation: Always handle perfluorohexane in a well-ventilated area, preferably in a

chemical fume hood.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep

away from heat and sources of ignition.

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[7]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[8]

Spills and Leaks
Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.[7]

Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from

entering drains or waterways.[7]

Disposal Guidelines
The disposal of perfluorohexane must be conducted in compliance with all federal, state, and

local regulations, paying special attention to its environmental persistence and high global

warming potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/385063168_Aerobic_or_anaerobic_Microbial_degradation_of_per-_and_polyfluoroalkyl_substances_A_review
https://www.researchgate.net/publication/385063168_Aerobic_or_anaerobic_Microbial_degradation_of_per-_and_polyfluoroalkyl_substances_A_review
https://www.researchgate.net/publication/385063168_Aerobic_or_anaerobic_Microbial_degradation_of_per-_and_polyfluoroalkyl_substances_A_review
https://www.atsdr.cdc.gov/toxprofiles/tp200-c3.pdf
https://www.researchgate.net/publication/385063168_Aerobic_or_anaerobic_Microbial_degradation_of_per-_and_polyfluoroalkyl_substances_A_review
https://www.researchgate.net/publication/385063168_Aerobic_or_anaerobic_Microbial_degradation_of_per-_and_polyfluoroalkyl_substances_A_review
https://www.benchchem.com/product/b1679568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perfluorohexane Disposal Decision Tree

Consult Federal, State, and Local Regulations

Identify Waste Type

Liquid Perfluorohexane

Unused/Waste Product

Contaminated Materials
(e.g., absorbents, PPE)

Solid Waste

High-Temperature Incineration
(>1100°C) in a licensed facility Licensed Hazardous Waste Landfill

Click to download full resolution via product page

Caption: Decision tree for the disposal of perfluorohexane waste.

High-Temperature Incineration: This is a preferred method for the destruction of per- and

polyfluoroalkyl substances.[6] The incinerator must be capable of reaching high

temperatures to ensure the complete breakdown of the carbon-fluorine bonds.

Landfilling: Disposal in a permitted hazardous waste landfill is an option for solid waste

contaminated with perfluorohexane.[6] These facilities are designed with liners and

leachate collection systems to prevent environmental contamination.

Environmental Considerations: Due to its high global warming potential (GWP) of 9,300 over

a 100-year time horizon, release to the atmosphere should be avoided.[3] Perfluorohexane
is extremely persistent in the environment.
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Environmental Fate
Perfluorohexane is highly persistent in the environment due to the strength of the carbon-

fluorine bond, making it resistant to degradation.

Environmental
Compartment

Fate and Behavior References

Atmosphere

Long atmospheric lifetime;

significant global warming

potential.

[3][9]

Water

Highly persistent; does not

readily biodegrade or

hydrolyze.

[10]

Soil and Sediment Expected to be very persistent. [10]

Biodegradation

Not readily biodegradable

under aerobic or anaerobic

conditions.

[10]

In conclusion, while perfluorohexane presents low acute toxicity, its environmental persistence

and high global warming potential demand rigorous adherence to safety, handling, and disposal

protocols. Researchers and professionals must prioritize containment and proper disposal to

mitigate long-term environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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